![molecular formula C17H11NO2S B5356721 5-(1-naphthylmethylene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione](/img/structure/B5356721.png)
5-(1-naphthylmethylene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione
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Overview
Description
5-(1-naphthylmethylene)-3-(2-propyn-1-yl)-1,3-thiazolidine-2,4-dione, commonly known as NPTD, is a thiazolidinedione derivative that has been extensively studied for its potential therapeutic applications. NPTD has been shown to exhibit a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. In
Mechanism of Action
The exact mechanism of action of NPTD is not fully understood. However, it has been suggested that NPTD may exert its biological effects through the modulation of various signaling pathways. For example, NPTD has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
NPTD has been shown to exhibit a variety of biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and anti-diabetic effects, NPTD has also been found to exhibit antioxidant properties. In a study conducted by Wang et al., NPTD was shown to protect against oxidative stress-induced damage in rat cortical neurons.
Advantages and Limitations for Lab Experiments
One advantage of using NPTD in lab experiments is its relatively low toxicity. In a study conducted by Liu et al., NPTD was found to have no significant toxic effects on liver and kidney function in rats. However, one limitation of using NPTD in lab experiments is its limited solubility in water, which may affect its bioavailability.
Future Directions
There are several future directions for research on NPTD. One area of research could focus on the development of more efficient synthesis methods for NPTD. Another area of research could investigate the potential use of NPTD in combination with other drugs for the treatment of various diseases. Additionally, further studies could be conducted to elucidate the exact mechanism of action of NPTD and to identify additional biological activities of this compound.
Synthesis Methods
NPTD can be synthesized through a multistep process involving the condensation of 2-propyn-1-ol with 1-naphthaldehyde followed by cyclization with thiosemicarbazide. The resulting product is then oxidized to yield NPTD.
Scientific Research Applications
NPTD has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the anti-inflammatory effects of NPTD. In a study conducted by Zhang et al., NPTD was found to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages.
Another area of research has investigated the anti-cancer properties of NPTD. In a study conducted by Li et al., NPTD was shown to induce apoptosis in human breast cancer cells by activating the mitochondrial pathway.
NPTD has also been studied for its potential anti-diabetic effects. In a study conducted by Zhao et al., NPTD was found to improve glucose tolerance and insulin sensitivity in high-fat diet-induced obese mice.
properties
IUPAC Name |
(5Z)-5-(naphthalen-1-ylmethylidene)-3-prop-2-ynyl-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11NO2S/c1-2-10-18-16(19)15(21-17(18)20)11-13-8-5-7-12-6-3-4-9-14(12)13/h1,3-9,11H,10H2/b15-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXGHRIUBAKNCPO-PTNGSMBKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C(=O)C(=CC2=CC=CC3=CC=CC=C32)SC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C#CCN1C(=O)/C(=C/C2=CC=CC3=CC=CC=C32)/SC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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